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Compound of Interest

Compound Name: 1,5-Dibromooctane

Cat. No.: B14700709 Get Quote

Essential Safety and Handling Guide for 1,5-
Dibromooctane
This guide provides immediate and essential safety protocols for handling 1,5-dibromooctane,

tailored for researchers, scientists, and drug development professionals. Following these

procedures is critical for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1,5-dibromooctane.
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Exposure Scenario
Eye and Face

Protection

Skin and Body

Protection

Respiratory

Protection

Routine Handling &

Dispensing

Chemical safety

goggles or a face

shield where

splashing is possible.

[1][2]

Chemical-resistant

gloves (e.g., Nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes.[3]

[4]

Not typically required

if handled in a well-

ventilated area or a

chemical fume hood.

[5][6]

Risk of Aerosol or

Vapor Generation

Chemical splash

goggles and a face

shield.[1]

Chemical-resistant

gloves, a lab coat or

chemical-resistant

apron, long pants, and

closed-toe shoes.[4]

A NIOSH/MSHA-

approved respirator is

necessary if

ventilation is

inadequate.[4][7]

Spill Cleanup

Chemical splash

goggles and a face

shield.[1]

Chemical-resistant

gloves, disposable

coveralls (e.g., Tyvek),

and chemical-resistant

boots.[2][8]

An air-purifying

respirator (APR) or a

self-contained

breathing apparatus

(SCBA) may be

required depending on

the spill size and

location.[1]

Chemical and Physical Properties
Understanding the properties of 1,5-dibromooctane is crucial for safe handling and storage.
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Property Value

Molecular Formula C₈H₁₆Br₂[9]

IUPAC Name 1,5-dibromooctane[9]

Boiling Point
270 - 272 °C / 518 - 521.6 °F @ 760 mmHg (for

1,8-dibromooctane)[10]

Melting Point
15 - 16 °C / 59 - 60.8 °F (for 1,8-dibromooctane)

[10]

Flash Point
> 112 °C / > 233.6 °F (for 1,8-dibromooctane)

[10]

Density 1.460 g/cm³ (for 1,8-dibromooctane)[10]

Vapor Density 9.37 (for 1,8-dibromooctane)[10]

Safe Handling and Storage Protocols
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[4][7]

Avoid contact with skin, eyes, and clothing.[6][10]

Do not breathe vapors or mists.[6][10]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

[10]
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Spill and Disposal Procedures
Spill Response: In the event of a spill, follow these steps:

Evacuate the immediate area.

Wear appropriate PPE as outlined in the table above.

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or a

universal binder.[6][10]

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly with soap and water.

Disposal:

Dispose of 1,5-dibromooctane and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Do not dispose of it down the drain or into the environment.[5]

Emergency First Aid
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

while removing contaminated clothing.[4][6]

In Case of Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

medical attention.[4][10]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[6][10]
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE

Contain the Spill
(Use Absorbent Material)

Clean Up Spill Residue

Decontaminate Area & Equipment

Dispose of Waste
(Follow Regulations)

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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